Calcium benzoate trihydrate Calcium benzoate trihydrate
Brand Name: Vulcanchem
CAS No.: 5743-30-6
VCID: VC20872909
InChI: InChI=1S/2C7H6O2.Ca.3H2O/c2*8-7(9)6-4-2-1-3-5-6;;;;/h2*1-5H,(H,8,9);;3*1H2/q;;+2;;;/p-2
SMILES: C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].O.O.O.[Ca+2]
Molecular Formula: C14H16CaO7
Molecular Weight: 336.35 g/mol

Calcium benzoate trihydrate

CAS No.: 5743-30-6

Cat. No.: VC20872909

Molecular Formula: C14H16CaO7

Molecular Weight: 336.35 g/mol

* For research use only. Not for human or veterinary use.

Calcium benzoate trihydrate - 5743-30-6

Specification

CAS No. 5743-30-6
Molecular Formula C14H16CaO7
Molecular Weight 336.35 g/mol
IUPAC Name calcium;dibenzoate;trihydrate
Standard InChI InChI=1S/2C7H6O2.Ca.3H2O/c2*8-7(9)6-4-2-1-3-5-6;;;;/h2*1-5H,(H,8,9);;3*1H2/q;;+2;;;/p-2
Standard InChI Key HZQXCUSDXIKLGS-UHFFFAOYSA-L
SMILES C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].O.O.O.[Ca+2]
Canonical SMILES C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].O.O.O.[Ca+2]

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